Cas no 1806262-85-0 (3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1806262-85-0
• MF: C₆HClF₄N₂O₅S
• MW: 324.594153165817
• CID: 4829171
• Update Time: 2025-06-15

3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C6HClF4N2O5S/c7-19(16,17)4-2(13(14)15)1-12-5(3(4)8)18-6(9,10)11/h1H
• InChI Key： AUNOGGDDECXHDU-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=NC=C1[N+](=O)[O-])OC(F)(F)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 446
• XLogP3: 2.3
• Topological Polar Surface Area: 111

Additional information on 3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Introduction to 3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806262-85-0)

3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806262-85-0, is a pyridine derivative featuring a sulfonyl chloride functional group. The presence of multiple fluorine atoms and nitro groups in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Its applications span across various domains, including drug discovery, material science, and fine chemical synthesis.

The molecular structure of 3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride consists of a pyridine ring substituted with a fluoro group at the 3-position, a nitro group at the 5-position, and a trifluoromethoxy group at the 2-position. The sulfonyl chloride moiety at the 4-position further enhances its reactivity, allowing for facile introduction into various synthetic pathways. This combination of substituents makes it an attractive candidate for further functionalization, enabling the development of novel compounds with tailored properties.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and bioavailability in pharmaceutical applications. The fluorine atoms in 3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride contribute to these desirable characteristics by influencing electronic distributions and lipophilicity. Furthermore, the nitro group provides a site for reduction or diazotization reactions, expanding its synthetic utility. These features have made this compound a focal point in research aimed at developing new therapeutic agents.

One of the most compelling aspects of 3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its sulfonyl chloride functionality to introduce sulfonamide derivatives, which are prevalent in many drugs targeting bacterial infections and inflammatory diseases. The trifluoromethoxy group also enhances binding affinity to biological targets, making it particularly useful in designing molecules with improved pharmacokinetic profiles.

Recent studies have highlighted the compound's potential in developing kinase inhibitors, which are critical in treating cancers and other chronic diseases. The electron-withdrawing nature of the fluoro and nitro groups, combined with the electron-donating trifluoromethoxy group, creates a balanced electronic environment that can modulate receptor binding affinity. This balance has been exploited to design molecules that selectively inhibit specific kinases while minimizing off-target effects.

The agrochemical industry has also recognized the value of 3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride as a building block for novel pesticides. Fluorinated heterocycles are known to exhibit enhanced pesticidal activity due to their ability to disrupt essential biological processes in pests. By incorporating this compound into synthetic pathways, researchers aim to develop next-generation agrochemicals that are more effective and environmentally sustainable.

The synthesis of 3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques not only facilitate the production of this compound but also enable the introduction of additional functional groups for further customization.

The handling and application of 3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride require adherence to stringent safety protocols due to its reactive nature. Proper storage conditions, including temperature control and inert atmosphere preservation, are essential to maintain its stability. Additionally, its use in laboratory settings necessitates personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent exposure.

As research continues to uncover new applications for fluorinated pyridines, the demand for high-quality intermediates like 3-Fluoro-5-nitro-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride is expected to grow. Collaborative efforts between academia and industry are crucial in advancing synthetic methodologies and exploring novel therapeutic opportunities. By leveraging cutting-edge technologies and innovative approaches, scientists can harness the full potential of this compound in addressing global challenges in medicine and agriculture.